[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-N-methylpropan-1-amine
• InChI: InChI=1S/C11H15N3/c1-12-8-4-7-11-13-9-5-2-3-6-10(9)14-11/h2-3,5-6,12H,4,7-8H2,1H3,(H,13,14)
• InChI Key: VMZCBGQDEWCDBV-UHFFFAOYSA-N
• Canonical SMILES: CNCCCC1=NC2=CC=CC=C2N1
• Molecular Formula: C11H15N3
• DSSTOX Substance ID: DTXSID60389803
• Molecular Weight: 189.26 g/mol
• CAS RN: 64137-52-6

Description

“[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine” is a compound that contains a benzimidazole nucleus. Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

The synthesis of benzimidazole derivatives has been reported in the literature. In one method, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get 4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde in high yield.

Molecular Structure Analysis

Benzimidazole is a heterocyclic compound containing a benzene ring fused to an imidazole ring. The imidazole ring is a five-membered ring containing two nitrogen atoms.

Scientific Research Applications

Fluorescence Applications

[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine and its derivatives have been researched for their potential in fluorescence applications. Complexes have been synthesized using ligands derived from benzimidazole, demonstrating coordination geometry conducive for fluorescence. The studies involved thorough characterization using methods like NMR, HRMS, and luminescence spectroscopy, indicating the potential of these compounds in fluorescence-related applications (Wei et al., 2006).

Antimicrobial Activity

Compounds with the benzimidazole moiety, closely related to [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, have demonstrated significant antimicrobial activity. The synthesis of novel compounds featuring the benzimidazole structure has been shown to be effective against various bacterial and fungal strains, underscoring the importance of this moiety in developing new antimicrobial agents (Abd El-Meguid, 2014).

Anticancer Applications

Bis-benzimidazole derivatives, structurally related to [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, have been synthesized and evaluated for anticancer activity. These studies not only demonstrated notable anticancer activity but also included ADMET (absorption, distribution, metabolism, excretion, and toxicity) predictions, indicating these compounds' potential as orally active molecules for cancer treatment (Rashid, 2020).

Antihypertensive Activity

Derivatives of benzimidazole have been studied for their antihypertensive properties. Specific synthesized compounds demonstrated potent antihypertensive effects, contributing valuable information to the development of new therapeutic agents in managing hypertension (Sharma et al., 2010).

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structure and the biological system they interact with. For example, some benzimidazole derivatives have been found to act as dopants for n-type organic semiconductors.

Future Directions

Benzimidazole derivatives have shown promise in various fields, including organic and printed electronics. They have also been evaluated for their antiproliferative activity on selected human cancer cell lines. These areas could provide future directions for the research and application of “[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine”.

Synthesis routes and methods

Procedure details

A method of preparing 2-[2-{[3-(1H-benzimidazol-2-yl)propyl]methylamino}ethyl]-6-fluoro-1-isopropyl-1,2,3,4-tetrahydronaphthalen-2-yl methoxyacetate comprises contacting (6-fluoro-2-hydroxy-1-isopropyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid or an activated derivative of (6-fluoro-2-hydroxy-1-isopropyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid with [3-(1H-benzimidazol-2-yl)propyl]methylamine to form N-[3-(1H-benzimidazol-2-yl) propyl]-2-(6-fluoro-2-hydroxy-1-isopropyl-1,2,3 ,4-tetrahydronaphthalen-2-yl)-N-methylacetamide, reducing this to 2-[2-{[3-(1H-benzimidazol-2-yl)propyl]methylamino}ethyl]-6-fluoro-1-isopropyl-1, 2,3,4-tetrahydronaphthalen-2-ol, and treating the 2-[2-{[3-(1H-benzimidazol-2-yl) propyl]-methylamino}ethyl]-6-fluoro-1-isopropyl-1,2,3,4-tetrahydronaphthalen-2-ol with methoxyacetic acid or an activated derivative of methoxyacetic acid. The invention is particularly applicable to the preparation of mibefradil, (1S,2S)-2-[2-{[3-(1H-benzimidazol-2-yl)propyl]methylamino}-ethyl]-6-fluoro-1-isopropyl-1,2,3,4-tetrahydronaphthalen-2-yl methoxyacetate, and its dihydrochloride salt. N-[3-(1H-benzimidazol-2yl)propyl]-2-(6-fluoro-2-hydroxy-1-isopropyl-1, 2,3,4-tetrahydronaphthalen-2-yl)-N-methylacetamide is new.